Cas no 1429-44-3 (4-Chloro-3-(methylamino)sulfonylbenzoic acid)

• Product Name: 4-Chloro-3-(methylamino)sulfonylbenzoic acid
• CAS No: 1429-44-3
• MF: C₈H₈ClNO₄S
• MW: 249.671420097351
• CID: 235973
• PubChem ID: 851354
• Update Time: 2025-04-19

4-Chloro-3-(methylamino)sulfonylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-chloro-3-[(methylamino)sulfonyl]-
• 4-chloro-3-(methylsulfamoyl)benzoic acid
• 4-CHLORO-3-[(METHYLAMINO)SULFONYL]BENZOIC ACID
• 4-Chlor-3-(N-methylsulfamoyl)benzoesaeure
• 4-Chloro-3-(N-methylsulfonamido)-benzoesaeure
• 4-chloro-3-methylsulfamoylbenzoic acid
• EN300-08594
• AKOS000116955
• Z53038383
• MFCD03423703
• SCHEMBL11026357
• DTXSID60357345
• SB77163
• 4-Chloro-3-(N-methylsulfamoyl)benzoic acid
• BS-26598
• VFIQUWGBANQKJT-UHFFFAOYSA-N
• 1429-44-3
• BAA42944
• 4-Chloro-3-(N-methylsulfamoyl)benzoicacid
• 4-chloro-3-[(methylamino)sulfonyl]benzoic acid, AldrichCPR
• CS-0212936
• 4-Chloro-3-(methylamino)sulfonylbenzoic acid

• MDL： MFCD03423703
• Inchi： 1S/C8H8ClNO4S/c1-10-15(13,14)7-4-5(8(11)12)2-3-6(7)9/h2-4,10H,1H3,(H,11,12)
• InChI Key： VFIQUWGBANQKJT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1S(NC)(=O)=O

Computed Properties

• Exact Mass: 248.98600
• Monoisotopic Mass: 247.978431
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.7
• XLogP3: 1

Experimental Properties

• Density: 1.517
• Boiling Point: 457°Cat760mmHg
• Flash Point: 230.2°C
• PSA: 91.85000
• LogP: 2.41800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides